Nitrogen doped TiO2–CuxO core–shell mesoporous spherical hybrids for high-performance dye-sensitized solar cells
Physical Chemistry Chemical Physics Pub Date: 2014-11-05 DOI: 10.1039/C4CP03132F
Abstract
We report on high-performance dye-sensitized solar cells (DSSCs) based on nitrogen doped anatase TiO2–CuxO core–shell mesoporous hybrids synthesized through a facile and controlled combined sol–gel and hydrothermal process in the presence of hexadecylamine as the structure-directing agent. The matching of band edges between CuxO and TiO2 to form a semiconductor heterojunction plays an important role in effective separation of light induced electrons and holes, providing a promising photoanode for DSSCs because of its wide absorption spectrum, high electron injection efficiency, and fast electron transference. DSSCs based on the mesoporous TiO2–CuxO core–shell hybrids show a high short-circuit current density of 9.60 mA cm−2 and a conversion efficiency of 3.86% under one sun illumination. While DSSCs based on the N-doped mesoporous TiO2–CuxO hybrids exhibit the higher short-circuit current density of 13.24 mA cm−2 and a conversion efficiency of 4.57% under one sun illumination. In comparison with un-doped TiO2–CuxO hybrids, the doping of nitrogen into the lattice of TiO2 can extend the light absorption in the ultraviolet range to the visible light region and effectively decrease the recombination rate of photo-generated electrons and holes. The presented N-doped mesoporous TiO2–CuxO hybrids as photoanodes could find potential applications for high performance DSSCs.
![Graphical abstract: Nitrogen doped TiO2–CuxO core–shell mesoporous spherical hybrids for high-performance dye-sensitized solar cells](http://scimg.chem960.com/usr/1/C4CP03132F.jpg)
Recommended Literature
- [1] Structural and electrochemical behavior of a NiMnO3/Mn2O3 nanocomposite as an anode for high rate and long cycle lithium ion batteries
- [2] An efficient method to achieve a balanced open circuit voltage and short circuit current density in polymer solar cells†
- [3] A dual-function all-inorganic intercluster salt comprising the polycation ε-[Al13O4(OH)24(H2O)12]7+ and polyanion α-[PMo10V2O40]5− for detoxifying sulfur mustard and soman†
- [4] Dielectric spectroscopy reveals nanoholes in erythrocyte ghosts
- [5] Enhancing the electrode performance of Co3O4 through Co3O4@a-TiO2 core–shell microcubes with controllable pore size†
- [6] Some activities of PorphyChem illustrated by the applications of porphyrinoids in PDT, PIT and PDI
- [7] Bacterial nanowires: conductive as silicon, soft as polymer
- [8] Methods for elucidating the structural–property relationship in luminescent materials†
- [9] Directed laccase evolution for improved ionic liquid resistance†
- [10] Particle-based immunochemical separation of methicillin resistant Staphylococcus aureus with indirect electrochemical detection of labeling oligonucleotides
![Physical Chemistry Chemical Physics](https://scimg.chem960.com/usr/1/CP024006.jpg)
Journal Name:Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 14941-53-8